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Compound of Interest

Compound Name: WIN 62577

Cat. No.: B15616969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of WIN 62577, a non-peptide antagonist of the neurokinin-1 (NK1) receptor and an

allosteric modulator of muscarinic acetylcholine receptors.[1][2][3] Adherence to these

guidelines is crucial for ensuring the stability, and consistent performance of the compound in

experimental settings. The protocols outlined below are intended for research purposes only.

Compound Information
WIN 62577 is a complex organic molecule with a steroidal backbone.[4] It is a valuable tool for

investigating neurokinin signaling pathways and their roles in various physiological and

pathological processes.[4]

Chemical and Physical Properties
A summary of the key quantitative data for WIN 62577 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₂₉H₃₁N₃O [1][4][5]

Molecular Weight ~437.58 g/mol [1][6]

Appearance Solid powder [6]

Solubility (at room

temperature)

    DMSO
>10 mg/mL (some sources

state up to 20 mg/mL)

    Ethanol 1.4 mg/mL

    Water Insoluble

Storage (Solid Form) -20°C, dry and dark [6]

Stock Solution Storage

0 - 4°C (short term: days to

weeks) or -20°C (long term:

months to years)

[6]

Experimental Protocols
Required Materials

WIN 62577 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Preparation of a 10 mM WIN 62577 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Calculation:

To prepare a 10 mM stock solution, the required mass of WIN 62577 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L * 437.58 g/mol * 0.001 L * 1000 mg/g = 4.3758 mg

Procedure:

Weighing the Compound: Carefully weigh out approximately 4.38 mg of WIN 62577 powder

on an analytical balance. It is recommended to perform this in a chemical fume hood.

Solubilization: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO to the tube.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary. Visually inspect

the solution to ensure no particulate matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage. For short-term use (days to a week), storage at 4°C is acceptable.[6]

Workflow and Signaling Pathway Diagrams
Experimental Workflow for Stock Solution Preparation
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The following diagram illustrates the sequential steps for preparing the WIN 62577 stock

solution.

1. Weigh WIN 62577 Powder

2. Transfer to Sterile Tube

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Aliquot into Single-Use Tubes

6. Store at -20°C (Long-term)

Click to download full resolution via product page

Caption: Workflow for preparing WIN 62577 stock solution.

Simplified Signaling Pathway of WIN 62577 Action
WIN 62577 is known to act as an antagonist at the neurokinin-1 (NK1) receptor, thereby

blocking the effects of its natural ligand, Substance P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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